Cas no 112592-90-2 (L-Arginine, N2-(1-(N2-L-threonyl-L-lysyl)-L-prolyl)-, homopolymer)

• Product Name: L-Arginine, N2-(1-(N2-L-threonyl-L-lysyl)-L-prolyl)-, homopolymer
• CAS No: 112592-90-2
• MF: C₂₁H₄₀N₈O₆
• MW: 500.592304229736
• CID: 177519
• PubChem ID: 156080
• Update Time: 2025-04-19

L-Arginine, N2-(1-(N2-L-threonyl-L-lysyl)-L-prolyl)-, homopolymer Chemical and Physical Properties

Names and Identifiers

• L-Arginine, N2-(1-(N2-L-threonyl-L-lysyl)-L-prolyl)-, homopolymer
• (2S)-2-[[(2S)-1-[(2S)-6-amino-2-[[(2S,3R)-2-amino-3-hydroxy-butanoyl]amino]hexanoyl]pyrrolidine-2-carbonyl]amino]-5-(diaminomethylideneamino)pentanoic acid
• L-threonyl-L-lysyl-L-prolyl-N~5~-(diaminomethylidene)-L-ornithine
• polytuftsin
• NS00122191
• UNII-QF5336J16C
• MS-29297
• QF5336J16C
• BDBM50534027
• 9063-57-4
• Thr-Lys-Pro-Arg; L-Threonyl-L-lysyl-L-prolyl-L-arginine
• DTXSID901336069
• SCHEMBL1247799
• 112592-90-2
• TUFTSIN
• TUFTSIN [MI]
• L-Arginine, N2-(1-(N2-L-threonyl-L-lysyl)-L-prolyl)-
• L-threonyl-l-LYSYL-l-prolyl-l-arginine
• Thr-Lys-Pro-Arg
• HY-P0240
• Q414250
• CHEMBL4563222
• TUFTSIN [MART.]
• (S)-2-((S)-1-((S)-6-amino-2-((2S,3R)-2-amino-3-hydroxybutanamido)hexanoyl)pyrrolidine-2-carboxamido)-5-guanidinopentanoic acid
• (2S)-2-[[(2S)-1-[(2S)-6-amino-2-[[(2S,3R)-2-amino-3-hydroxybutanoyl]amino]hexanoyl]pyrrolidine-2-carbonyl]amino]-5-(diaminomethylideneamino)pentanoic acid

• Inchi： 1S/C21H40N8O6/c1-12(30)16(23)18(32)27-13(6-2-3-9-22)19(33)29-11-5-8-15(29)17(31)28-14(20(34)35)7-4-10-26-21(24)25/h12-16,30H,2-11,22-23H2,1H3,(H,27,32)(H,28,31)(H,34,35)(H4,24,25,26)/t12-,13+,14+,15+,16+/m1/s1
• InChI Key： IESDGNYHXIOKRW-YXMSTPNBSA-N
• SMILES： O=C([C@H](CCCCN)NC([C@H]([C@@H](C)O)N)=O)N1CCC[C@H]1C(N[C@H](C(=O)O)CCC/N=C(\N)/N)=O

Computed Properties

• Exact Mass: 500.30708103g/mol
• Monoisotopic Mass: 500.30708103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 15
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7
• Topological Polar Surface Area: 253Ų